Cas no 109-99-9 (Tetrahydrofuran, Stabilizer Free)

Tetrahydrofuran (THF)It is colorless\Miscible with water\Organic liquid with small viscosity under normal temperature and pressure.The chemical formula of this cyclic ether can be written(CH2)4O.Because of its long liquid range,So it is a commonly used medium polar aprotic solvent.Its mainuse toIt is used as the precursor of high molecular polymer.althoughTHFIts odor and chemical properties are very similar to those of diethyl ether,But the anesthetic effect is very poor.

2017year10month27day,The list of carcinogens published by the international agency for research on cancer of the World Health Organization is preliminarily sorted out for reference,Tetrahydrofuran in2BIn the list of carcinogens.

Tetrahydrofuran, Stabilizer Free structure
109-99-9 structure
Tetrahydrofuran, Stabilizer Free
109-99-9
C4H8O
72.11
MFCD00005356
35593
8028

Tetrahydrofuran, Stabilizer Free Properties

Names and Identifiers

    • Tetrahydrofuran
    • THF
    • tetrahydrofuran B&amp
    • J brand 4 L
    • oxolane
    • Sodium tri-sec-butylborohydride
    • Tetrahydrofuran(Stabilized)
    • TetrahydrofuranForHplc
    • TetrahydrofuranGr
    • TetrahydrofuranForSynthesis
    • tetrahydro-furan
    • Tetramethylene oxide
    • Degassed and low oxygen tetrahydrofuran
    • Tetrahydrofuran ZerO2®
    • Tetrahydrofuran in dimethyl sulfoxide
    • THF (stabilized with BHT)
    • THF Anhydrous (stabilized with BHT)
    • 1,4-Epoxybutane
    • Butylene oxide
    • Cyclotetramethylene oxide
    • Furanidine
    • PTHF
    • oxolan
    • 5C-APB
    • PTMEG 250
    • NCI-C60560
    • Hydrofuran
    • PTMEG 1800
    • PTMEG 1400
    • Tetrahydrofuran, Stabilizer Free
    • Tetrahydrofuran,HPLC Grade
    • Tetrahydrofuran 99.5%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)
    • Tetrahydrofuran 99.5%, SuperDry, Water≤50 ppm (by K.F.)
    • Tetrahydrofuran 99.5%, SuperDry, stabilized with BHT, Water≤50 ppm (by K.F.)
    • Tetrahydrofuran 99.5%, SuperDry, stabilized with BHT, with molecular sieves,Water≤50 ppm (by K.F.)
    • tetrahydrofuran，THF
    • +Expand
    • MFCD00005356
    • WYURNTSHIVDZCO-UHFFFAOYSA-N
    • 1S/C4H8O/c1-2-4-5-3-1/h1-4H2
    • C1CCOC1
    • 102391

Computed Properties

  • 72.057515g/mol
  • 0
  • 0.5
  • 0
  • 1
  • 0
  • 72.057515g/mol
  • 72.057515g/mol
  • 9.2Ų
  • 5
  • 22.8
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • 0

Experimental Properties

  • Ether-like odor
  • 2.5 (NTP, 1992) (Relative to Air)
  • 2.86 (Octanol-Air partition coefficient)
  • 7.05e-05 atm-m3/mole
  • 1.61e-11 cm3/molecule*sec
  • Tetrahydrofuran will auto-oxidize in the presence of light & O2 to form resinous products that color water from pink to brown at conc above 100-250 mg/l.
  • 610 °F (USCG, 1999)
  • When heated to decomposition it emits acrid smoke & irritating fumes.
  • 0.53 cP at 20 °C
  • -14,990 BTU/lb = -8330 cal/g = -348.8X10+5 J/kg
  • 180 BTU/lb= 98.1 cal/g= 4.1X10+5 J/kg
  • 26.4 dynes/cm at 25 °C
  • 9.45 eV
  • pKa = -2.08
  • PUNGENT TASTE
  • 0.79680
  • 9.23000
  • 9211
  • n20/D 1.407(lit.)
  • miscible
  • 65-67 °C(lit.)
  • −108 °C (lit.)
  • 114 mmHg ( 15 °C)
    143 mmHg ( 20 °C)
  • Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
  • water: soluble
  • 0.207
  • It is a colorless volatile liquid with an ether like odor. [1]
  • 7-8 (200g/l, H2O, 20℃)
  • Stable. Incompatible with halogens, strong oxidizing agents, strong reducing agents, strong bases, oxygen. May generate explosive peroxides in storage if in contact with air. Highly flammable. Store at room temperature under nitrogen. Hazardous polymerisation may occur. Light sensitive. May contain 2,6-di-tertbutyl-4-methylphenol (BHT) as a s
  • Soluble in most organic solvents such as water, ethanol, ether, acetone, benzene, etc. [16]
  • -108℃
  • Air Sensitive & Hygroscopic
  • 0.889 g/mL at 25 °C(lit.)
  • 9.45 eV

Tetrahydrofuran, Stabilizer Free Security Information

  • GHS02 GHS02 GHS07 GHS07
  • LU5950000
  • 1
  • 3
  • S26-S36-S33-S29-S16
  • II
  • II
  • R11; R19; R36/37
  • 3
  • F F Xi Xi
  • UN 2924 3/PG 2
  • H225,H319,H335
  • P210,P261,P305+P351+P338
  • dangerous
  • 2-8°C
  • II
  • 11-19-36/37-40
  • Danger
  • Yes
  • 1.5-12.4%(V)
  • 3
  • 3-10-23

Tetrahydrofuran, Stabilizer Free Customs Data

  • 2932110000

  • China Customs Code:

    2932110000

    Overview:

    2932110000 Tetrahydrofuran.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.0%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2932110000 tetrahydrofuran.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.0%.general tariff:20.0%

Tetrahydrofuran, Stabilizer Free Synthesis

Synthetic Circuit 1

4358-64-9 4358-64-9
109-99-9 109-99-9
35296-72-1 35296-72-1
22554-74-1 22554-74-1
453-20-3 453-20-3
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ,  Rhenium oxide Solvents: 1,4-Dioxane ;  4 h, 8 MPa, 413 K
Reference
Hydrodeoxygenation of Vicinal OH Groups over Heterogeneous Rhenium Catalyst Promoted by Palladium and Ceria Support
Ota, Nobuhiko; Tamura, Masazumi; Nakagawa, Yoshinao; Okumura, Kazu; Tomishige, Keiichi, Angewandte Chemie, 2015, 54(6), 1897-1900

Synthetic Circuit 2

4358-64-9 4358-64-9
109-99-9 109-99-9
22554-74-1 22554-74-1
453-20-3 453-20-3
Reaction Conditions
1.1 Catalysts: Zirconium dioxide Solvents: 1,4-Dioxane ;  32 h, 8 atm, 453 K
Reference
Selective Hydrodeoxygenation of Cyclic Vicinal Diols to Cyclic Alcohols over Tungsten Oxide-Palladium Catalysts
Amada, Yasushi; Ota, Nobuhiko; Tamura, Masazumi; Nakagawa, Yoshinao; Tomishige, Keiichi, ChemSusChem, 2014, 7(8), 2185-2192

Synthetic Circuit 3

4358-64-9 4358-64-9
109-99-9 109-99-9
22554-74-1 22554-74-1
453-20-3 453-20-3
71-36-3 71-36-3
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Ceria ,  Palladium ,  Rhenium oxide Solvents: 1,4-Dioxane ;  4 h, 8 MPa, 413 K
Reference
Performance, Structure, and Mechanism of ReOx-Pd/CeO2 Catalyst for Simultaneous Removal of Vicinal OH Groups with H2
Ota, Nobuhiko; Tamura, Masazumi; Nakagawa, Yoshinao; Okumura, Kazu; Tomishige, Keiichi, ACS Catalysis, 2016, 6(5), 3213-3226

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Tetrahydrofuran, Stabilizer Free Preparation Products

Tetrahydrofuran, Stabilizer Free Related Literature

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